5-{[2,5-dimethyl-1-(3-pyridinyl)-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C22H18FN3O2S
• Molecular Weight: 407.5 g/mol
• IUPAC Name: (5Z)-5-[(2,5-dimethyl-1-pyridin-3-ylpyrrol-3-yl)methylidene]-3-[(4-fluorophenyl)methyl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C22H18FN3O2S/c1-14-10-17(15(2)26(14)19-4-3-9-24-12-19)11-20-21(27)25(22(28)29-20)13-16-5-7-18(23)8-6-16/h3-12H,13H2,1-2H3/b20-11-
• InChI Key: KYUOQWOMFHPUME-JAIQZWGSSA-N
• Isomeric SMILES: CC1=CC(=C(N1C2=CN=CC=C2)C)/C=C\3/C(=O)N(C(=O)S3)CC4=CC=C(C=C4)F
• SMILES: CC1=CC(=C(N1C2=CN=CC=C2)C)C=C3C(=O)N(C(=O)S3)CC4=CC=C(C=C4)F

Description

5-{[2,5-dimethyl-1-(3-pyridinyl)-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of thiazolidinediones, which are known to exhibit antidiabetic and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 5-{[2,5-dimethyl-1-(3-pyridinyl)-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione is not fully understood. However, several studies have suggested that the compound works by activating peroxisome proliferator-activated receptor-gamma (PPAR-gamma), which is a nuclear receptor involved in regulating glucose and lipid metabolism. Activation of PPAR-gamma leads to increased insulin sensitivity, which in turn helps to lower blood glucose levels. Additionally, the compound has been shown to inhibit the activity of nuclear factor-kappa B (NF-kappa B), which is a transcription factor involved in regulating inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-{[2,5-dimethyl-1-(3-pyridinyl)-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione have been extensively studied. The compound has been shown to lower blood glucose levels, improve insulin sensitivity, reduce inflammation, and exhibit anticancer activity. Additionally, the compound has been reported to exhibit antioxidant activity, which may help to protect against oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

The advantages of using 5-{[2,5-dimethyl-1-(3-pyridinyl)-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione in lab experiments include its well-established synthesis method, its potent antidiabetic, anti-inflammatory, and anticancer properties, and its ability to activate PPAR-gamma and inhibit NF-kappa B. However, the compound's limitations include its potential toxicity, which may limit its use in clinical settings, and its limited solubility in aqueous solutions, which may make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 5-{[2,5-dimethyl-1-(3-pyridinyl)-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione. One future direction is to investigate the compound's potential therapeutic applications in clinical settings, including its efficacy and safety in treating diabetes, inflammatory diseases, and cancer. Additionally, further research is needed to fully understand the compound's mechanism of action and to identify its molecular targets. Furthermore, future studies could investigate the potential of modifying the compound's structure to improve its solubility and reduce its toxicity. Finally, research could focus on developing novel delivery methods for the compound to improve its bioavailability and efficacy.

Synthesis Methods

The synthesis of 5-{[2,5-dimethyl-1-(3-pyridinyl)-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione involves the reaction of 2,5-dimethyl-1-(3-pyridinyl)-1H-pyrrole-3-carboxaldehyde with 4-fluorobenzylamine, followed by the addition of thioacetic acid and subsequent cyclization to form the thiazolidinedione ring. This synthesis method has been reported in several research papers and has been optimized for high yield and purity.

Scientific Research Applications

The 5-{[2,5-dimethyl-1-(3-pyridinyl)-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been extensively studied for its potential therapeutic applications. It has been reported to exhibit antidiabetic, anti-inflammatory, and anticancer properties. Several research studies have investigated the compound's ability to lower blood glucose levels in animal models of diabetes. Additionally, the compound has been shown to reduce inflammation in various animal models of inflammatory diseases. Furthermore, the compound has been reported to exhibit anticancer activity against several cancer cell lines, including breast, lung, and colon cancer cells.